TGF-β Receptor Inhibitor
  • DMH-1
    DMH-1
    • Cat. No.:
    • B607154
    • CAS No.:
    • 1206711-16-1
    • Molecular Formula:
    • C24H20N4O
    • Molecular Weight:
    • 380.4 g/mol
    Description
    DMH1 is a pyrazolopyrimidine that is pyrazolo[1,5-a]pyrimidine bearing quinolin-4-yl and 4-isopropyloxyphenyl substituents at positions 3 and 6 respectively. It has a role as a protein kinase inhibitor, a bone m...
    - +
  • K02288
    K02288
    • Cat. No.:
    • B612290
    • CAS No.:
    • 1431985-92-0
    • Molecular Formula:
    • C20H20N2O4
    • Molecular Weight:
    • 352.4 g/mol
    Description
    Activation of bone morphogenetic protein (BMP) type I receptors, also known as activin receptor-like kinases (ALK1-7), leads to the assembly of SMAD complexes, which translocate to the nucleus to induce transcri...
    - +
  • Vactosertib
    Vactosertib
    • Cat. No.:
    • B612291
    • CAS No.:
    • 1352608-82-2
    • Molecular Formula:
    • C22H18FN7
    • Molecular Weight:
    • 399.4 g/mol
    Description
    Vactosertib is under investigation in clinical trial NCT03724851 (Vactosertib in Combination With Pembrolizumab in Metastatic Colorectal or Gastric Cancer).
    Vactosertib is an orally bioavailable inhibitor of ...
    - +
  • BUR1
    BUR1
    • Cat. No.:
    • B1668064
    • CAS No.:
    • 23000-46-6
    • Molecular Formula:
    • C16H17N5
    • Molecular Weight:
    • 279.34 g/mol
    Description
    BUR1 is a selective BMP upregulator. It acts by increasing expression of Inhibitor of DNA binding 1 (Id1) and inducing BMP2 and PTGS2 expression.
    - +
  • SB-505124 hydrochloride
    SB-505124 hydrochloride
    • Cat. No.:
    • B1680836
    • CAS No.:
    • 356559-13-2
    • Molecular Formula:
    • C20H22ClN3O2
    • Molecular Weight:
    • 371.9 g/mol
    Description
    a selective inhibitor of transforming growth factor-beta type I receptors ALK4, ALK5, and ALK7
    - +
  • EW-7195
    EW-7195
    • Cat. No.:
    • B10830266
    • CAS No.:
    • Molecular Formula:
    • C23H18N8
    • Molecular Weight:
    • 406.4 g/mol
    Description
    EW-7195 is a useful research compound. Its molecular formula is C23H18N8 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EW-7195 suitable for many research ...
    - +
  • Alk5-IN-8
    Alk5-IN-8
    • Cat. No.:
    • B10856918
    • CAS No.:
    • Molecular Formula:
    • C19H15FN4O2
    • Molecular Weight:
    • 350.3 g/mol
    Description
    Alk5-IN-8 is a useful research compound. Its molecular formula is C19H15FN4O2 and its molecular weight is 350.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Alk5-IN-8 suitable for many re...
    - +
  • Alk-5-IN-1
    Alk-5-IN-1
    • Cat. No.:
    • B12388831
    • CAS No.:
    • Molecular Formula:
    • C18H16N4S
    • Molecular Weight:
    • 320.4 g/mol
    Description
    Alk-5-IN-1 is a useful research compound. Its molecular formula is C18H16N4S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Alk-5-IN-1 suitable for many re...
    - +
  • ML347
    ML347
    • Cat. No.:
    • B15544788
    • CAS No.:
    • Molecular Formula:
    • C22H16N4O
    • Molecular Weight:
    • 352.4 g/mol
    Description
    an ALK2 inhibitor;  structure in first source
    - +
  • EW-7195
    EW-7195
    • Cat. No.:
    • B15613389
    • CAS No.:
    • Molecular Formula:
    • C23H18N8
    • Molecular Weight:
    • 406.4 g/mol
    Description
    EW-7195 is a useful research compound. Its molecular formula is C23H18N8 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EW-7195 suitable for many research ...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img